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Sodium benzofuran isophthalate Sodium benzofuran isophthalate Sodium-binding benzofuran isophthalate is a member of 1-benzofurans and a phthalate. It has a role as a fluorochrome.
Brand Name: Vulcanchem
CAS No.: 124549-08-2
VCID: VC0050584
InChI: InChI=1S/C44H42N2O15/c1-55-39-21-27-19-37(29-5-3-25(41(47)48)17-31(29)43(51)52)60-35(27)23-33(39)45-7-11-57-12-8-46(10-14-59-16-15-58-13-9-45)34-24-36-28(22-40(34)56-2)20-38(61-36)30-6-4-26(42(49)50)18-32(30)44(53)54/h3-6,17-24H,7-16H2,1-2H3,(H,47,48)(H,49,50)(H,51,52)(H,53,54)
SMILES: COC1=C(C=C2C(=C1)C=C(O2)C3=C(C=C(C=C3)C(=O)O)C(=O)O)N4CCOCCN(CCOCCOCC4)C5=C(C=C6C=C(OC6=C5)C7=C(C=C(C=C7)C(=O)O)C(=O)O)OC
Molecular Formula: C44H42N2O15
Molecular Weight: 838.8 g/mol

Sodium benzofuran isophthalate

CAS No.: 124549-08-2

Main Products

VCID: VC0050584

Molecular Formula: C44H42N2O15

Molecular Weight: 838.8 g/mol

Sodium benzofuran isophthalate - 124549-08-2

CAS No. 124549-08-2
Product Name Sodium benzofuran isophthalate
Molecular Formula C44H42N2O15
Molecular Weight 838.8 g/mol
IUPAC Name 4-[6-[13-[2-(2,4-dicarboxyphenyl)-5-methoxy-1-benzofuran-6-yl]-1,4,10-trioxa-7,13-diazacyclopentadec-7-yl]-5-methoxy-1-benzofuran-2-yl]benzene-1,3-dicarboxylic acid
Standard InChI InChI=1S/C44H42N2O15/c1-55-39-21-27-19-37(29-5-3-25(41(47)48)17-31(29)43(51)52)60-35(27)23-33(39)45-7-11-57-12-8-46(10-14-59-16-15-58-13-9-45)34-24-36-28(22-40(34)56-2)20-38(61-36)30-6-4-26(42(49)50)18-32(30)44(53)54/h3-6,17-24H,7-16H2,1-2H3,(H,47,48)(H,49,50)(H,51,52)(H,53,54)
Standard InChIKey UGJCNRLBGKEGEH-UHFFFAOYSA-N
SMILES COC1=C(C=C2C(=C1)C=C(O2)C3=C(C=C(C=C3)C(=O)O)C(=O)O)N4CCOCCN(CCOCCOCC4)C5=C(C=C6C=C(OC6=C5)C7=C(C=C(C=C7)C(=O)O)C(=O)O)OC
Canonical SMILES COC1=C(C=C2C(=C1)C=C(O2)C3=C(C=C(C=C3)C(=O)O)C(=O)O)N4CCOCCN(CCOCCOCC4)C5=C(C=C6C=C(OC6=C5)C7=C(C=C(C=C7)C(=O)O)C(=O)O)OC
Description Sodium-binding benzofuran isophthalate is a member of 1-benzofurans and a phthalate. It has a role as a fluorochrome.
Synonyms SBFI
sodium benzofuran isophthalate
sodium-binding benzofuran isophthalate
PubChem Compound 123881
Last Modified Nov 11 2021
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